Cas no 2387106-06-9 (3-(Trifluoromethoxy)cyclobutanone)

3-(Trifluoromethoxy)cyclobutanone structure
2387106-06-9 structure
Product Name:3-(Trifluoromethoxy)cyclobutanone
CAS No:2387106-06-9
MF:C5H5F3O2
MW:154.09
CID:6964118
PubChem ID:171397510
Update Time:2025-07-14

3-(Trifluoromethoxy)cyclobutanone Chemical and Physical Properties

Names and Identifiers

    • 3-(TRIFLUOROMETHOXY)CYCLOBUTANONE
    • G83143
    • 2387106-06-9
    • 3-(Trifluoromethoxy)cyclobutanone
    • Inchi: 1S/C5H5F3O2/c6-5(7,8)10-4-1-3(9)2-4/h4H,1-2H2
    • InChI Key: XUOPKIAHCBDYDJ-UHFFFAOYSA-N
    • SMILES: FC(OC1CC(C1)=O)(F)F

Computed Properties

  • Exact Mass: 154.02416388Da
  • Monoisotopic Mass: 154.02416388Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.3Ų
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